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2-[(2-Amino-3-phenylpropanoyl)amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;hydrochloride 2-[(2-Amino-3-phenylpropanoyl)amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;hydrochloride
Brand Name: Vulcanchem
CAS No.: 100929-99-5
VCID: VC0011318
InChI: InChI=1S/C25H30N6O2.ClH/c26-21(15-17-7-2-1-3-8-17)23(32)31-22(11-6-14-29-25(27)28)24(33)30-20-13-12-18-9-4-5-10-19(18)16-20;/h1-5,7-10,12-13,16,21-22H,6,11,14-15,26H2,(H,30,33)(H,31,32)(H4,27,28,29);1H
SMILES: C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl
Molecular Formula: C25H32Cl2N6O2
Molecular Weight: 483 g/mol

2-[(2-Amino-3-phenylpropanoyl)amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;hydrochloride

CAS No.: 100929-99-5

Main Products

VCID: VC0011318

Molecular Formula: C25H32Cl2N6O2

Molecular Weight: 483 g/mol

2-[(2-Amino-3-phenylpropanoyl)amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;hydrochloride - 100929-99-5

CAS No. 100929-99-5
Product Name 2-[(2-Amino-3-phenylpropanoyl)amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;hydrochloride
Molecular Formula C25H32Cl2N6O2
Molecular Weight 483 g/mol
IUPAC Name 2-[(2-amino-3-phenylpropanoyl)amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;hydrochloride
Standard InChI InChI=1S/C25H30N6O2.ClH/c26-21(15-17-7-2-1-3-8-17)23(32)31-22(11-6-14-29-25(27)28)24(33)30-20-13-12-18-9-4-5-10-19(18)16-20;/h1-5,7-10,12-13,16,21-22H,6,11,14-15,26H2,(H,30,33)(H,31,32)(H4,27,28,29);1H
Standard InChIKey ZMTAZQYLEGNUTJ-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl
Canonical SMILES C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl
PubChem Compound 16219857
Last Modified Nov 11 2021
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